Cas no 1490623-78-3 (5-(2-fluorophenyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(2-fluorophenyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1490623-78-3
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 5790669
• PubChem ID: 65008698
• Update Time: 2025-10-29

5-(2-fluorophenyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1258546554
• EN300-10520980
• AKOS014340743
• 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid
• 1490623-78-3
• 5-(2-fluorophenyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C13H13FO2/c14-10-4-2-1-3-9(10)13(11(15)16)7-12(8-13)5-6-12/h1-4H,5-8H2,(H,15,16)
• InChI Key： FCNLVDSYABICIW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)O)CC2(C1)CC2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(2-fluorophenyl)spiro2.3hexane-5-carboxylic acid

5-(2-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid: A Comprehensive Overview

The compound 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid, with the CAS number 1490623-78-3, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a five-membered ring, with a carboxylic acid group and a fluorophenyl substituent attached at specific positions. The presence of the fluorine atom in the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for research and application.

Recent studies have highlighted the potential of 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid in drug discovery. Its spirocyclic structure provides a rigid framework that can be exploited for designing bioactive molecules. For instance, researchers have explored its ability to act as a scaffold for developing inhibitors of certain enzymes, such as kinases and proteases, which are critical targets in oncology and infectious diseases. The carboxylic acid group plays a pivotal role in these interactions, as it can form hydrogen bonds with key residues in the active sites of enzymes.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The spirocyclic structure imparts mechanical stability and unique optical properties to the molecule, making it a candidate for applications in organic electronics and optoelectronics. Recent advancements in this area have demonstrated that derivatives of 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid can be used as building blocks for constructing advanced materials with tailored electronic properties.

The synthesis of 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization with the fluorophenyl group and the carboxylic acid moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions. For example, X-ray crystallography has revealed that the molecule adopts a specific conformation in the solid state, which is influenced by both intramolecular hydrogen bonding and van der Waals interactions.

One of the most promising applications of 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid lies in its potential as a chiral catalyst or ligand in asymmetric synthesis. Its spirocyclic structure provides a chiral environment that can induce enantioselectivity in various reactions, such as aldol additions and cyclopropanations. Recent research has demonstrated that derivatives of this compound can serve as effective ligands for transition metal catalysts, enabling the synthesis of complex chiral molecules with high enantiomeric excess.

In conclusion, 5-(2-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with its functional groups, makes it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and its applications.